(Benzene)chromium tricarbonyl

• IUPAC Name: benzene;carbon monoxide;chromium
• InChI: InChI=1S/C6H6.3CO.Cr/c1-2-4-6-5-3-1;3*1-2;/h1-6H
• InChI Key: WVSBQYMJNMJHIM-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[O+].[C-]#[O+].[C-]#[O+].C1=CC=CC=C1.[Cr]
• Molecular Formula: C9H6CrO3
• Molecular Weight: 214.14 g/mol
• CAS RN: 12082-08-5

Description

Benzenechromium tricarbonyl (BCT) is a coordination compound of chromium with a unique threefold carbon monoxide (CO) ligand, which makes it a valuable research tool in a variety of scientific fields. BCT is used in applications such as catalysis, organic synthesis, and biochemistry, due to its unique properties.

Scientific Research Applications

• Asymmetric Catalysis : (Benzene)chromium tricarbonyl complexes, known for their planar chiral properties, have potential applications in asymmetric catalysis. Research has focused on stereoselective synthesis of these complexes and their application as ligands in enantioselective catalytic processes (Bolm & Muñiz, 1999).

• Photopolymerization Initiators : These compounds are used in photochemical processes related to the formulation of photoresists and presensitized lithographic plates. Benzene chromium tricarbonyl, combined with certain compounds, can yield free radicals upon exposure to radiation, initiating polymerization (Wagner & Purbrick, 1981).

• Nucleophilic Substitution Reactions : this compound has been studied for its role in nucleophilic substitution reactions, providing insights into reaction mechanisms and supporting the development of new compounds (Hong et al., 1996).

• Enantiospecific Substitution : Studies have shown the possibility of enantiospecific substitution of certain groups in tricarbonyl benzene chromium complexes, which is significant for the synthesis of specific enantiomers (Englert, Salzer, & Vasen, 1998).

• Intramolecular Interactions : Investigations into arene(tricarbonyl)-chromium complexes have revealed unique intramolecular interactions that impact their properties and potential applications (Bodrikov et al., 2010).

• Preparation of Unsaturated Amides and Nitriles : this compound has been used in the preparation of unsaturated amides and nitriles, showcasing its utility in organic synthesis (Huang, Jiang, & Huang, 1991).

• Theoretical Study of Structure and Dynamics : Theoretical studies have provided insights into the electronic effects of the chromium tricarbonyl fragment on the structure of the benzene ring, enhancing understanding of its properties (Low & Hall, 2000).

• Microwave Spectrum and Structural Parameters : Measurements of microwave spectra have been important in determining the structural parameters of benzene chromium tricarbonyl, contributing to the understanding of its molecular structure (Kukolich et al., 1994).

Mechanism of Action

Cr(C6H6)(CO)3Cr(C_6H_6)(CO)_3Cr(C6​H6​)(CO)3​

. This compound has been well investigated as a reagent in organic synthesis .

Target of Action

The primary targets of benzene chromium tricarbonyl are 1,3-dienes . The compound acts as a catalyst for the hydrogenation of these dienes .

Mode of Action

The aromatic ring of benzene chromium tricarbonyl is substantially more electrophilic than benzene itself, allowing it to undergo nucleophilic addition reactions . It is also more acidic, undergoing lithiation upon treatment with n-butyllithium .

Biochemical Pathways

The compound’s interaction with its targets leads to the hydrogenation of 1,3-dienes . The product alkene results from 1,4-addition of hydrogen .

Pharmacokinetics

It is known that the compound is a yellow crystalline solid that is soluble in common nonpolar organic solvents .

Result of Action

The result of the action of benzene chromium tricarbonyl is the hydrogenation of 1,3-dienes . This leads to the formation of alkenes through 1,4-addition of hydrogen .

Action Environment

The action of benzene chromium tricarbonyl is influenced by environmental factors such as the presence of nonpolar organic solvents, which can dissolve the compound . The compound’s efficacy and stability may also be affected by temperature, as it has a melting point of 163 to 166 °C .

Safety and Hazards

(Benzene)chromium tricarbonyl is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Q & A

Q1: What is the molecular formula and weight of (benzene)chromium tricarbonyl?

A1: this compound has the molecular formula C9H6CrO3 and a molecular weight of 214.14 g/mol. []

Q2: What spectroscopic techniques are used to characterize this compound?

A2: Researchers utilize various spectroscopic techniques, including infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, microwave spectroscopy, photoelectron spectroscopy, neutron vibrational spectroscopy, and X-ray diffraction to characterize the structure and properties of this compound. These techniques provide information on bond vibrations, electronic structure, molecular geometry, and crystal structure. [, , , , , , , , , , ]

Q3: How does the chromium tricarbonyl fragment affect the structure of the benzene ring?

A3: Theoretical studies using ab initio molecular orbital calculations and density functional theory reveal that the chromium tricarbonyl fragment distorts the benzene ring. The specific distortion depends on the orientation of the Cr(CO)3 fragment relative to the benzene ring. This interaction leads to alternating long and short carbon-carbon bond lengths in the benzene ring, particularly evident in the staggered conformation. []

Q4: What insights do photoelectron spectroscopy and density functional theory calculations provide about the bonding in this compound?

A4: Studies combining these techniques show that the Cr-CO bond energies in the this compound ion alternate. This suggests a complex interplay of electronic effects within the molecule. The research also determined bond energies for Cr-CO and Bz-Cr, further characterizing the bonding in this organometallic complex. []

Q5: How does this compound act as a phenyl cation equivalent in organic synthesis?

A5: The complex serves as a unique phenyl cation equivalent due to the electron-withdrawing nature of the chromium tricarbonyl moiety. This property enables reactions with nucleophiles, leading to the synthesis of substituted benzene derivatives. [, , ]

Q6: Can you explain the use of this compound in photopolymerization?

A6: this compound, when combined with a perhalo compound and exposed to actinic radiation, generates free radicals that initiate polymerization. This process, which can be dye-sensitized, finds application in the formulation of photoresists and presensitized lithographic plates. []

Q7: How does this compound contribute to crosslinking in polymers?

A7: Upon exposure to light, this compound forms a transient species capable of oxidative ligand exchange. This transient species can crosslink polymers containing nucleophilic functional groups. []

Q8: What is the role of this compound in directed regioselective lithiation?

A8: The presence of the chromium tricarbonyl moiety in this compound allows for directed ortho-lithiation of the benzene ring. This regioselectivity arises from the coordination of the lithium reagent to the carbonyl oxygen, directing the lithiation to the ortho position. This approach serves as a valuable tool for the synthesis of specifically substituted aromatic compounds. []

Q9: What insights have been gained about the dynamics of this compound using ultrafast vibrational echoes?

A9: Ultrafast vibrational echo spectroscopy has revealed a solvent-independent spectral diffusion of this compound in nonpolar linear alkane solvents. This diffusion, occurring on a picosecond timescale, is attributed to the internal torsional motion of the molecule. []

Q10: How does deuteration affect the multiphoton dissociation of this compound?

A10: Studies comparing deuterated and non-deuterated this compound reveal that the vibrational properties of the ligands significantly influence the distribution of chromium atom states produced during multiphoton dissociation. [, ]

Q11: What is the role of computational chemistry in understanding this compound?

A11: Computational methods like Density Functional Theory (DFT) are crucial in studying this compound. These methods allow researchers to calculate molecular geometries, bond energies, vibrational frequencies, and electronic structures, which are difficult to obtain solely from experiments. These calculations provide a deeper understanding of the compound's properties and reactivity. [, , , , ]

Q12: Have there been any QSAR studies on this compound derivatives?

A12: While specific QSAR models for this compound are not extensively discussed in the provided literature, studies have explored the correlation between ionization potentials of substituted benzene chromium tricarbonyls and Taft's substituent constants. These correlations offer insights into how substituents on the benzene ring influence the electronic properties of the complex. []